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Compound of Interest

Compound Name: Butylcyclopentane

Cat. No.: B043849 Get Quote

An In-depth Technical Guide to the Fundamental Properties and Characteristics of

Butylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties and

characteristics of butylcyclopentane. It is intended to be a valuable resource for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

and physical properties, spectral data, safety information, and relevant experimental

methodologies.

Chemical and Physical Properties
Butylcyclopentane is a cycloalkane with a butyl group attached to a cyclopentane ring.[1] It is

a colorless liquid at room temperature and is largely non-polar, which dictates its solubility

characteristics.[1] It is miscible with many organic solvents such as hexane, diethyl ether, and

toluene, but has very low solubility in water.[1]

Table 1: Physical and Chemical Properties of
Butylcyclopentane
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Property Value Source

Molecular Formula C₉H₁₈ [2][3][4][5]

Molecular Weight 126.24 g/mol [2][3][4]

CAS Number 2040-95-1 [2][3][4][5]

IUPAC Name Butylcyclopentane [2][3]

Synonyms n-Butylcyclopentane [2][3][5]

Appearance Colorless liquid [1]

Density 0.784 g/mL [4]

Boiling Point 156 °C [4]

Melting Point -108 °C [4]

Solubility in Water Insoluble (2.3E-3 g/L at 25°C) [6]

Refractive Index 1.436

Spectral Data
Spectroscopic analysis is essential for the structural elucidation and identification of

butylcyclopentane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the hydrogen and carbon framework of

the molecule.

¹H NMR: The proton NMR spectrum of butylcyclopentane would show characteristic

signals for the protons on the cyclopentane ring and the butyl chain.

¹³C NMR: The carbon NMR spectrum would display distinct peaks corresponding to the

different carbon environments in the molecule.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule. For

butylcyclopentane, the IR spectrum is characterized by the vibrational frequencies of C-H

bonds in the alkane structure. The spectra are typically acquired from a neat liquid sample

placed between salt plates (e.g., NaCl or KBr).[3]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. For butylcyclopentane, electron ionization (EI) is a common technique used.

The mass spectrum of butylcyclopentane shows a molecular ion peak corresponding to its

molecular weight, along with other fragment ions.[6]

Table 2: Summary of Spectral Data for
Butylcyclopentane

Technique Key Features

¹H NMR
Signals corresponding to protons on the

cyclopentane ring and the butyl side chain.

¹³C NMR
Resonances for the nine carbon atoms in their

distinct chemical environments.

IR Spectroscopy
C-H stretching and bending vibrations

characteristic of alkanes.

Mass Spectrometry
Molecular ion peak (M⁺) at m/z = 126, and

characteristic fragmentation patterns.

Experimental Protocols
The following are detailed methodologies for key experiments related to the characterization

and synthesis of butylcyclopentane.

Determination of Boiling Point
The boiling point of butylcyclopentane can be determined by distillation.

Apparatus:
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Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle

Procedure:

Place a sample of butylcyclopentane in the distillation flask along with a few boiling chips.

Set up the distillation apparatus. The thermometer bulb should be positioned just below the

side arm of the distillation flask to ensure an accurate reading of the vapor temperature.

Begin heating the flask gently.

Record the temperature at which a steady stream of distillate is collected in the receiving

flask. This temperature is the boiling point.

Measurement of Refractive Index
The refractive index can be measured using an Abbe refractometer.[7]

Apparatus:

Abbe refractometer

Dropper

Ethanol or acetone for cleaning

Procedure:

Calibrate the refractometer using a standard sample with a known refractive index.
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Clean the prism surfaces of the refractometer with ethanol or acetone and allow them to dry.

[8]

Place a few drops of butylcyclopentane onto the lower prism.[8]

Close the prisms and allow the sample to spread evenly.

Adjust the light source and the focus to get a sharp line dividing the light and dark fields in

the eyepiece.

Rotate the knob to bring the dividing line to the center of the crosshairs.

Read the refractive index from the scale.

Spectroscopic Analysis
3.3.1. NMR Spectroscopy

Sample Preparation:

Dissolve a small amount of butylcyclopentane in a deuterated solvent (e.g., CDCl₃).

Transfer the solution to an NMR tube.

Data Acquisition:

Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer.

3.3.2. IR Spectroscopy

Sample Preparation:

Place a drop of neat butylcyclopentane between two salt plates (e.g., NaCl).

Mount the plates in the spectrometer.

Data Acquisition:

Record the IR spectrum over the appropriate wavenumber range (e.g., 4000-400 cm⁻¹).
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3.3.3. Mass Spectrometry

Sample Introduction:

Introduce a volatile sample of butylcyclopentane into the mass spectrometer, often via a

gas chromatograph (GC-MS).

Data Acquisition:

Obtain the mass spectrum using an appropriate ionization method, such as electron

ionization (EI).

Synthesis of Butylcyclopentane
Butylcyclopentane can be synthesized via several methods, including the Friedel-Crafts

alkylation of cyclopentane and the hydrogenation of butylcyclopentene.

3.4.1. Friedel-Crafts Alkylation of Cyclopentane

This method involves the reaction of cyclopentane with a butyl halide in the presence of a

Lewis acid catalyst.[9]

Materials:

Cyclopentane

1-Chlorobutane

Anhydrous aluminum chloride (AlCl₃)

Anhydrous diethyl ether

Aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:
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In a round-bottom flask equipped with a stir bar and a reflux condenser, dissolve

cyclopentane in anhydrous diethyl ether.

Cool the mixture in an ice bath.

Slowly add anhydrous aluminum chloride to the stirred solution.

Add 1-chlorobutane dropwise to the reaction mixture.

After the addition is complete, allow the reaction to stir at room temperature.

Quench the reaction by slowly adding water.

Separate the organic layer and wash it with aqueous sodium bicarbonate solution and then

with water.

Dry the organic layer over anhydrous magnesium sulfate.

Remove the solvent by rotary evaporation.

Purify the crude product by distillation to obtain butylcyclopentane.

3.4.2. Hydrogenation of Butylcyclopentene

This method involves the catalytic hydrogenation of butylcyclopentene.

Materials:

Butylcyclopentene

Palladium on carbon (Pd/C) catalyst

Ethanol or other suitable solvent

Hydrogen gas

Procedure:

In a hydrogenation apparatus, dissolve butylcyclopentene in ethanol.
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Add a catalytic amount of Pd/C.

Flush the system with hydrogen gas.

Stir the reaction mixture under a hydrogen atmosphere until the reaction is complete (as

monitored by GC or TLC).

Filter the reaction mixture to remove the catalyst.

Remove the solvent by rotary evaporation to yield butylcyclopentane.

Visualizations
Experimental Workflow for Synthesis
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Figure 1: General Experimental Workflow for Butylcyclopentane Synthesis
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Caption: General Experimental Workflow for Butylcyclopentane Synthesis

Characterization Logic
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Figure 2: Logical Flow for Characterization of Butylcyclopentane
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Caption: Logical Flow for Characterization of Butylcyclopentane

Safety Information
Butylcyclopentane is a flammable liquid and vapor.[2][6] Appropriate safety precautions

should be taken when handling this chemical.

Table 3: GHS Hazard Information for Butylcyclopentane
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Pictogram Signal Word
Hazard
Statement(s)

Precautionary
Statement(s)

alt text

Warning H226: Flammable

liquid and vapor

P210: Keep away

from heat, hot

surfaces, sparks,

open flames and other

ignition sources. No

smoking. P233: Keep

container tightly

closed. P240: Ground

and bond container

and receiving

equipment. P241: Use

explosion-proof

electrical/ventilating/lig

hting equipment.

P242: Use non-

sparking tools. P243:

Take action to prevent

static discharges.

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P303+P361+P353: IF

ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water or shower.

P370+P378: In case

of fire: Use

appropriate media to

extinguish.

P403+P235: Store in

a well-ventilated

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


place. Keep cool.

P501: Dispose of

contents/container in

accordance with local

regulations.

Data sourced from PubChem and other safety data sheets.[2][6]

This guide provides a solid foundation for understanding the core properties and characteristics

of butylcyclopentane. For more detailed information, researchers are encouraged to consult

the cited literature and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043849?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

